1-acetyl-5'-methyl-10'-propyl-8'H-spiro[piperidine-4,2'-pyrano[2,3-f]chromene]-4',8'(3'H)-dione

Specification

• Molecular Formula: C22H25NO5
• Molecular Weight: 383.4 g/mol
• IUPAC Name: 1'-acetyl-5-methyl-10-propylspiro[3H-pyrano[2,3-h]chromene-2,4'-piperidine]-4,8-dione
• Standard InChI: InChI=1S/C22H25NO5/c1-4-5-15-11-18(26)27-17-10-13(2)19-16(25)12-22(28-21(19)20(15)17)6-8-23(9-7-22)14(3)24/h10-11H,4-9,12H2,1-3H3
• Standard InChI Key: VASAFWUFCHIOOS-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=O)OC2=C1C3=C(C(=C2)C)C(=O)CC4(O3)CCN(CC4)C(=O)C

Introduction

1-Acetyl-5'-methyl-10'-propyl-8'H-spiro[piperidine-4,2'-pyrano[2,3-f]chromene]-4',8'(3'H)-dione is a complex organic compound characterized by its unique spirocyclic structure, which integrates piperidine and chromene moieties. This compound has garnered significant attention in medicinal chemistry due to its potential biological activities and applications in drug development.

Synthesis Methods

The synthesis of this compound typically involves multi-step organic synthesis. Common synthetic routes include:

• Formation of the Chromene Core: The chromene moiety can be synthesized via a Pechmann condensation reaction, where phenol reacts with a β-keto ester in the presence of an acid catalyst.

• Spirocyclization: The chromene intermediate undergoes spirocyclization with a piperidine derivative under basic conditions to form the spiro compound.

• Functional Group Modification: Subsequent acetylation and alkylation steps introduce the acetyl, methyl, and propyl groups to the molecule.

Alternatively, the synthesis can involve the reaction of 4-hydroxycoumarin derivatives with piperidine and appropriate acylating agents under reflux conditions.

Biological Activities

1-Acetyl-5'-methyl-10'-propyl-8'H-spiro[piperidine-4,2'-pyrano[2,3-f]chromene]-4',8'(3'H)-dione exhibits potential biological activities, including:

• Anticancer Activity: Related compounds have shown potent anticancer effects, inhibiting tumor cell growth significantly against various cancer cell lines.

• Neuropharmacology: The compound's structural features suggest potential interactions with neurotransmitter receptors, which could be beneficial in treating anxiety-related disorders.

• Antimicrobial Activity: The spirocyclic structure may confer antimicrobial properties, with related compounds showing activity against resistant bacterial strains.

Compound	IC50 Value	Cancer Type
Compound 1	< 1 μM	Various Tumor Cells
Compound 30	0.4 μg/mL	MCF-7 (Breast Cancer)

Research Findings and Applications

The ongoing research into the biological properties of this compound continues to reveal new potential applications in therapeutic contexts. Its unique structure and potential biological activities make it a promising candidate for further investigation in medicinal chemistry.